Cas no 1213048-68-0 ((3S)-3-amino-3-(2-bromo-4,5-dimethoxyphenyl)propan-1-ol)

• Product Name: (3S)-3-amino-3-(2-bromo-4,5-dimethoxyphenyl)propan-1-ol
• CAS No: 1213048-68-0
• MF: C₁₁H₁₆BrNO₃
• MW: 290.153642654419
• CID: 6071581
• PubChem ID: 165957517
• Update Time: 2025-10-30

(3S)-3-amino-3-(2-bromo-4,5-dimethoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (3S)-3-amino-3-(2-bromo-4,5-dimethoxyphenyl)propan-1-ol
• EN300-1163898
• 1213048-68-0

• Inchi： 1S/C11H16BrNO3/c1-15-10-5-7(9(13)3-4-14)8(12)6-11(10)16-2/h5-6,9,14H,3-4,13H2,1-2H3/t9-/m0/s1
• InChI Key： OWCHGAUHTZLLMM-VIFPVBQESA-N
• SMILES： BrC1=CC(=C(C=C1[C@H](CCO)N)OC)OC

Computed Properties

• Exact Mass: 289.03136g/mol
• Monoisotopic Mass: 289.03136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 64.7Ų

Additional information on (3S)-3-amino-3-(2-bromo-4,5-dimethoxyphenyl)propan-1-ol

Comprehensive Overview of (3S)-3-amino-3-(2-bromo-4,5-dimethoxyphenyl)propan-1-ol (CAS No. 1213048-68-0)

The compound (3S)-3-amino-3-(2-bromo-4,5-dimethoxyphenyl)propan-1-ol, identified by its CAS No. 1213048-68-0, is a chiral organic molecule of significant interest in pharmaceutical and synthetic chemistry. Its unique structural features, including a bromo-substituted dimethoxyphenyl group and an amino-propanol backbone, make it a versatile intermediate for drug discovery and development. Researchers and industry professionals frequently search for this compound due to its potential applications in targeted therapeutics and asymmetric synthesis.

In recent years, the demand for chiral building blocks like (3S)-3-amino-3-(2-bromo-4,5-dimethoxyphenyl)propan-1-ol has surged, driven by advancements in precision medicine and biocatalysis. This compound’s stereospecificity and functional groups enable its use in designing enzyme inhibitors and GPCR modulators, aligning with trends in personalized healthcare. Its CAS No. 1213048-68-0 is often queried in databases for structure-activity relationship (SAR) studies, reflecting its relevance in optimizing drug candidates.

The synthesis of (3S)-3-amino-3-(2-bromo-4,5-dimethoxyphenyl)propan-1-ol typically involves asymmetric hydrogenation or enzymatic resolution, methods widely discussed in green chemistry forums. Environmental concerns have amplified interest in sustainable synthetic routes, with researchers exploring catalytic efficiency and solvent-free conditions for its production. These topics resonate with broader searches on eco-friendly chemical processes and carbon footprint reduction in pharmaceuticals.

Analytical characterization of this compound employs techniques like HPLC, NMR, and mass spectrometry, ensuring high purity and enantiomeric excess. Quality control is critical, as impurities may affect downstream applications in drug formulation. Queries about analytical protocols for CAS No. 1213048-68-0 are common among quality assurance specialists seeking validated methods.

Beyond pharmaceuticals, (3S)-3-amino-3-(2-bromo-4,5-dimethoxyphenyl)propan-1-ol finds niche uses in material science, particularly in designing chiral ligands for catalysis. Its bromo and dimethoxy substituents offer sites for further functionalization, catering to click chemistry enthusiasts. This adaptability aligns with trending searches on modular synthesis and high-throughput screening platforms.

Regulatory compliance for CAS No. 1213048-68-0 adheres to REACH and ICH guidelines, with safety data sheets (SDS) emphasizing proper handling. While not classified as hazardous, its amino-alcohol moiety warrants standard precautions, a topic often raised in laboratory safety discussions. Users frequently seek storage conditions and compatibility data to ensure stability.

In summary, (3S)-3-amino-3-(2-bromo-4,5-dimethoxyphenyl)propan-1-ol (CAS No. 1213048-68-0) exemplifies the intersection of chiral chemistry and applied research. Its multifaceted roles in drug development, catalysis, and sustainable synthesis underscore its value, making it a focal point for both academic and industrial inquiries. Future directions may explore its biodegradability and scalable production, addressing evolving industry benchmarks.